Cas no 69277-99-2 (1,2,4triazolo1,5-apyridine-8-carbonitrile)

1,2,4-Triazolo[1,5-a]pyridine-8-carbonitrile is a heterocyclic compound featuring a fused triazole-pyridine core with a cyano functional group at the 8-position. This structure imparts unique reactivity and versatility, making it valuable as a key intermediate in pharmaceutical and agrochemical synthesis. The electron-deficient pyridine ring and the electron-rich triazole moiety contribute to its utility in constructing complex molecules, particularly in medicinal chemistry for developing bioactive compounds. Its high purity and stability under standard conditions ensure consistent performance in reactions such as nucleophilic substitutions or cyclizations. The compound’s well-defined scaffold also facilitates further derivatization, enabling tailored modifications for targeted applications.
1,2,4triazolo1,5-apyridine-8-carbonitrile structure
69277-99-2 structure
Product Name:1,2,4triazolo1,5-apyridine-8-carbonitrile
CAS No:69277-99-2
MF:C7H4N4
MW:144.133460044861
CID:1084994
PubChem ID:12498676
Update Time:2025-06-20

1,2,4triazolo1,5-apyridine-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-a]pyridine-8-carbonitrile
    • [1,3,5]triazolo[1,2-a]pyridine-8-carbonitrile
    • 8-Cyanchinolin
    • 8-Cyan-chinolin
    • 8-Cyanochinolin
    • 8-Cyanoquinoline
    • 8-Cyano-s-trazolo< 1.5-a> pyridin
    • 8-Quinolinecarbonitrile
    • AC1L3POD
    • AC1Q4RH9
    • AR-1L2963
    • CCRIS 7817
    • Chinolin-8-carbonitril
    • CTK1C3268
    • SureCN1341511
    • 1,2,4triazolo1,5-apyridine-8-carbonitrile
    • CS-0224158
    • EN300-1180082
    • SCHEMBL18766597
    • 69277-99-2
    • 4H-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile
    • Inchi: 1S/C7H4N4/c8-4-6-2-1-3-11-7(6)9-5-10-11/h1-3,5H
    • InChI Key: AWUFKZDDZTYSHL-UHFFFAOYSA-N
    • SMILES: N12C=CC=C(C#N)C1=NC=N2

Computed Properties

  • Exact Mass: 144.043596145g/mol
  • Monoisotopic Mass: 144.043596145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 54Ų

1,2,4triazolo1,5-apyridine-8-carbonitrile Pricemore >>

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